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Abstract
This application note details the use of proton Nuclear Magnetic Resonance (¹H NMR)

spectroscopy for the qualitative and quantitative analysis of the hydrogenation of

dibenzyltoluene (H0-DBT), a promising liquid organic hydrogen carrier (LOHC). The protocol

described herein provides a robust method for monitoring the progress of the hydrogenation

reaction, identifying intermediate species, and determining the degree of hydrogenation. This

technique is crucial for researchers, scientists, and professionals in the fields of energy

storage, catalysis, and drug development who are working with LOHC systems.

Introduction
Liquid Organic Hydrogen Carriers (LOHCs) are organic compounds that can be reversibly

hydrogenated and dehydrogenated, offering a safe and efficient means of storing and

transporting hydrogen.[1][2][3] Dibenzyltoluene (DBT) is a leading LOHC candidate due to its

high hydrogen storage capacity, favorable physical properties, and compatibility with existing

fuel infrastructure. The hydrogenation of DBT to its perhydrogenated form, perhydro-

dibenzyltoluene (H18-DBT), is a critical step in the hydrogen storage cycle.

¹H NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic

molecules. In the context of DBT hydrogenation, it allows for the differentiation and

quantification of aromatic and aliphatic protons. This distinction is fundamental to monitoring

the conversion of the aromatic rings in DBT to the saturated cyclohexane rings in its

hydrogenated derivatives. This application note provides a detailed protocol for the preparation
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of samples and the acquisition and analysis of ¹H NMR spectra to monitor the hydrogenation of

dibenzyltoluene.

Experimental Protocol
Hydrogenation of Dibenzyltoluene
This protocol is based on the methodology described by Do et al. (2016).[4][5][6][7]

Materials:

Dibenzyltoluene (H0-DBT) (e.g., from Sasol)

Ru/Al₂O₃ catalyst (e.g., from Hydrogenious Technologies)

High-pressure batch autoclave (e.g., Parr Instrument Company) with a gas-entrainment

stirrer

Argon (Ar 4.6, purity 99.9996%)

Hydrogen (H₂)

Procedure:

Load 150 g of H0-DBT and the Ru/Al₂O₃ catalyst into a 300 mL stainless-steel batch

autoclave. The molar ratio of H0-DBT to Ruthenium should be approximately 400:1.

Purge the autoclave three times with argon to remove any air.

Heat the vessel to the desired reaction temperature (e.g., 120-200 °C) using an electrical

heating jacket.

Pressurize the autoclave with hydrogen to the desired pressure (e.g., 50 bar) and maintain

this pressure throughout the experiment.

Stir the reaction mixture at a constant rate (e.g., 1200 rpm) to ensure efficient gas-liquid

mixing.
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At defined time intervals, carefully extract liquid samples from the reaction mixture for ¹H

NMR analysis.

¹H NMR Sample Preparation and Analysis
Materials:

Dichloromethane-d₂ (CD₂Cl₂)

NMR tubes

NMR spectrometer (e.g., JEOL ECX 400 or equivalent)

Procedure:

For each sample taken from the hydrogenation reaction, dilute 0.1 mL of the liquid sample in

1 mL of dichloromethane-d₂.

Transfer the prepared solution into a clean, dry NMR tube.

Acquire the ¹H NMR spectrum using a suitable NMR spectrometer.

Process the acquired spectra (phasing, baseline correction, and integration).

Data Analysis and Interpretation
The degree of hydrogenation can be determined by analyzing the ¹H NMR spectra. The key is

to distinguish between the signals corresponding to aromatic protons (in unhydrogenated rings)

and aliphatic protons (in hydrogenated rings).

Key ¹H NMR Signal Regions:
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Chemical Shift (ppm) Corresponding Structural Environment

~7.0
Aromatic protons on the phenyl rings of H0-DBT

and partially hydrogenated intermediates.

3.8 - 4.2
Benzylic protons (-CH₂-) adjacent to an aromatic

ring.

2.0 - 2.5

Protons on the methyl group attached to an

aromatic ring and benzylic protons adjacent to a

hydrogenated ring.

0.8 - 1.8

Aliphatic protons of the fully saturated

cyclohexyl rings in H6-DBT, H12-DBT, and H18-

DBT.

Table 1: Characteristic ¹H NMR chemical shifts for dibenzyltoluene and its hydrogenated

products.[4][8]

Detailed analysis of the ¹H NMR spectra over time reveals the reaction pathway. Studies have

shown that the hydrogenation of dibenzyltoluene over a Ru/Al₂O₃ catalyst proceeds with a high

preference for the side-side-middle (SSM) order.[5][6][7][9][10] This means the two outer

phenyl rings are hydrogenated first, followed by the central toluene ring. This is supported by

the accumulation of the H12-DBT intermediate before full hydrogenation to H18-DBT.[5][6][7][9]

[10]

Visualizations
Caption: Experimental workflow for hydrogenation and ¹H NMR analysis.

Caption: Preferred hydrogenation pathway of dibenzyltoluene (SSM).

Conclusion
¹H NMR spectroscopy is an indispensable tool for the analysis of dibenzyltoluene

hydrogenation. It provides detailed structural information that allows for the determination of the

degree of hydrogenation and the elucidation of the reaction pathway. The protocol outlined in

this application note offers a reliable and reproducible method for researchers and scientists
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working on the development of LOHC-based hydrogen storage technologies. The ability to

monitor the reaction progress and identify intermediates is crucial for optimizing reaction

conditions and catalyst performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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